Cas no 1342690-59-8 (1-Methanesulfonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-Methanesulfonylpyrrolidine-3-carboxylic acid
• CAS No: 1342690-59-8
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD17272675
• CID: 5071000
• PubChem ID: 21076148
• Update Time: 2026-03-01

1-Methanesulfonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylpyrrolidine-3-carboxylic acid
• 1-methylsulfonylpyrrolidine-3-carboxylic acid
• P19370
• BS-43375
• MFCD17272675
• (3R)-1-Methanesulfonylpyrrolidine-3-carboxylic acid
• SCHEMBL3282634
• EN300-2999694
• CS-0291546
• 1-methanesulfonylpyrrolidine-3-carboxylicacid
• 1-(Methylsulfonyl)pyrrolidine-3-carboxylic acid
• 1342690-59-8
• (3S)-1-Methanesulfonylpyrrolidine-3-carboxylic acid
• Z1078659258
• AKOS012330662
• SY324130
• 1-Methanesulfonylpyrrolidine-3-carboxylic acid

• MDL： MFCD17272675
• Inchi： 1S/C6H11NO4S/c1-12(10,11)7-3-2-5(4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： MNRXMPRVFBDVJX-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 193.04087901 g/mol
• Monoisotopic Mass: 193.04087901 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.1
• Molecular Weight: 193.22

Additional information on 1-Methanesulfonylpyrrolidine-3-carboxylic acid

Introduction to 1-Methanesulfonylpyrrolidine-3-carboxylic acid (CAS No. 1342690-59-8) and Its Emerging Applications in Chemical Biology

1-Methanesulfonylpyrrolidine-3-carboxylic acid, identified by the CAS number 1342690-59-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both a methanesulfonyl group and a carboxylic acid moiety in its molecular framework endows it with unique chemical properties, making it a valuable scaffold for the development of novel bioactive agents.

The methanesulfonylpyrrolidine core structure is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The sulfonyl group, characterized by its strong electron-withdrawing effect, can modulate the reactivity and binding affinity of the molecule, while the carboxylic acid functionality provides opportunities for further derivatization and salt formation. These features have positioned 1-Methanesulfonylpyrrolidine-3-carboxylic acid as a promising candidate for drug discovery initiatives aimed at addressing various pathological conditions.

In recent years, the pharmaceutical industry has witnessed an increasing interest in heterocyclic compounds derived from pyrrolidine, owing to their broad spectrum of biological activities. Studies have demonstrated that pyrrolidine-based molecules can exhibit inhibitory effects on enzymes, receptors, and other cellular targets relevant to diseases such as cancer, inflammation, and neurodegeneration. The incorporation of functional groups like the methanesulfonyl moiety enhances the pharmacological profile of these compounds by improving their solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 1-Methanesulfonylpyrrolidine-3-carboxylic acid is its versatility as a building block for medicinal chemistry. Researchers have leveraged its structural features to design analogs with enhanced potency and selectivity. For instance, modifications at the nitrogen atom of the pyrrolidine ring or at the carboxylic acid group have been explored to fine-tune interactions with biological targets. These efforts have led to the identification of several lead compounds that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The compound's potential applications extend beyond traditional small-molecule drug development. In recent years, there has been growing interest in using 1-Methanesulfonylpyrrolidine-3-carboxylic acid as an intermediate in the synthesis of biologics and biopharmaceuticals. Its stable molecular structure and compatibility with various chemical reactions make it an ideal candidate for constructing complex biomolecules. Additionally, its role in peptidomimetics—molecules designed to mimic peptide sequences but with improved pharmacokinetic properties—has been explored as a strategy to overcome limitations associated with peptide-based therapeutics.

Advances in computational chemistry and artificial intelligence have further accelerated the discovery process involving 1-Methanesulfonylpyrrolidine-3-carboxylic acid. Machine learning algorithms can predict binding affinities, metabolic pathways, and toxicological profiles with high accuracy, enabling researchers to prioritize promising candidates for experimental validation. This synergy between computational methods and experimental techniques has significantly reduced the time and cost associated with drug development pipelines.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The pyrrolidine scaffold is known to penetrate the blood-brain barrier effectively, making it an attractive choice for central nervous system (CNS) therapies. Researchers have synthesized derivatives of 1-Methanesulfonylpyrrolidine-3-carboxylic acid that exhibit neuroprotective properties by modulating neurotransmitter systems or inhibiting pathological pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that these derivatives show promise in both preclinical models and early-stage clinical trials.

The role of 1-Methanesulfonylpyrrolidine-3-carboxylic acid in modulating inflammatory responses has also been investigated extensively. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting key inflammatory mediators or signaling pathways, derivatives of this compound have demonstrated anti-inflammatory effects in vitro and in vivo. These findings underscore its potential as a therapeutic agent for conditions characterized by excessive inflammatory responses.

In conclusion, 1-Methanesulfonylpyrrolidine-3-carboxylic acid (CAS No. 1342690-59-8) represents a structurally versatile molecule with significant implications for chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for designing novel bioactive agents targeting diverse diseases. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.